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WH-4-023 Selectivity Profile

Kinase Target IC₅₀ Value Selectivity (Fold) vs. p38α/KDR

Lck 2 nM [1] [2] [3] >300-fold [1] [4] [3]

Src 6 nM [1] [2] [3] >300-fold [1] [4] [3]

SIK1 10 nM [1] [4] [3] Information not specified

SIK2 22 nM [1] [4] [3] Information not specified

SIK3 60 nM [1] [4] [3] Information not specified

p38α Information not specified Reference kinase [1] [2]

KDR Information not specified Reference kinase [1] [2]

Note: IC₅₀ (half-maximal inhibitory concentration) measures inhibitor potency; lower values indicate

greater potency. Selectivity fold is calculated by comparing IC₅₀ values, so >300-fold means WH-4-023 is

over 300 times more potent at inhibiting Lck/Src than p38α or KDR.

Experimental Evidence & Protocols

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s548126?utm_src=pdf-body
https://www.smolecule.com/products/s548126?utm_src=pdf-interest
https://www.smolecule.com/products/s548126?utm_src=pdf-body
https://www.fishersci.com/shop/products/wh-4-023-2/p-5546211
https://www.medchemexpress.com/WH-4-023.html?srsltid=AfmBOoq0Syuxxe0au2iQ1PLcUCiEy1tTRz8kqLBE-KjQNq2VHvqXAvuU
https://www.selleckchem.com/products/wh-4-023.html
https://www.fishersci.com/shop/products/wh-4-023-2/p-5546211
https://www.biocrick.com/WH-4-023-BCC8051.html
https://www.selleckchem.com/products/wh-4-023.html
https://www.fishersci.com/shop/products/wh-4-023-2/p-5546211
https://www.medchemexpress.com/WH-4-023.html?srsltid=AfmBOoq0Syuxxe0au2iQ1PLcUCiEy1tTRz8kqLBE-KjQNq2VHvqXAvuU
https://www.selleckchem.com/products/wh-4-023.html
https://www.fishersci.com/shop/products/wh-4-023-2/p-5546211
https://www.biocrick.com/WH-4-023-BCC8051.html
https://www.selleckchem.com/products/wh-4-023.html
https://www.fishersci.com/shop/products/wh-4-023-2/p-5546211
https://www.biocrick.com/WH-4-023-BCC8051.html
https://www.selleckchem.com/products/wh-4-023.html
https://www.fishersci.com/shop/products/wh-4-023-2/p-5546211
https://www.biocrick.com/WH-4-023-BCC8051.html
https://www.selleckchem.com/products/wh-4-023.html
https://www.fishersci.com/shop/products/wh-4-023-2/p-5546211
https://www.biocrick.com/WH-4-023-BCC8051.html
https://www.selleckchem.com/products/wh-4-023.html
https://www.fishersci.com/shop/products/wh-4-023-2/p-5546211
https://www.medchemexpress.com/WH-4-023.html?srsltid=AfmBOoq0Syuxxe0au2iQ1PLcUCiEy1tTRz8kqLBE-KjQNq2VHvqXAvuU
https://www.fishersci.com/shop/products/wh-4-023-2/p-5546211
https://www.medchemexpress.com/WH-4-023.html?srsltid=AfmBOoq0Syuxxe0au2iQ1PLcUCiEy1tTRz8kqLBE-KjQNq2VHvqXAvuU
https://www.smolecule.com/products/s548126?utm_src=pdf-body
https://www.smolecule.com/products/s548126?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The high selectivity of WH-4023 is supported by experimental data, and understanding the methods behind

this data is crucial for evaluation.

In Vitro Kinase Assays: The primary data on WH-4-023's potency against Lck comes from
Homogeneous Time-Resolved Fluorescence (HTRF) kinase assays [2] [5]. These experiments

measured ATP-dependent phosphorylation of a biotinylated peptide substrate by recombinant Lck
kinase in the presence of the inhibitor [2] [5].

Cellular Functional Assays: Beyond purified enzyme assays, WH-4-023 exhibits functional activity
in cells. It increased LPS-stimulated IL-10 production and suppressed pro-inflammatory cytokines in

macrophages, consistent with its SIK inhibitor profile [4] [5]. In cardiac fibroblasts, WH-4-023 reduced
actin-myosin stress fiber formation, an effect linked to inhibition of the Src/PI3K signaling axis [6].

Mechanism and Research Context

WH-4-023's selectivity is attributed to its ability to target kinases with a specific threonine residue at the

"gatekeeper" site, such as Lck, Src, and SIKs. It shows little inhibition against kinases with a large

hydrophobic residue (methionine or leucine) at this position [4] [5].

The following diagram illustrates the key signaling pathways and cellular processes affected by WH-4-023,

based on experimental findings.
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This mechanistic understanding and high selectivity profile make WH-4-023 a valuable tool for researching

T-cell signaling, macrophage immunology, and fibroblast biology, particularly in the context of fibrosis and

inflammation [6] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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